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Abstract

2-[(Methylamino)methyl]pyridine, also known by its IUPAC name N-methyl-1-(pyridin-2-
yl)methanamine, is a heterocyclic amine that serves as a crucial building block in the synthesis
of various pharmaceutical compounds. Its structural motif, featuring a pyridine ring linked to a
secondary amine through a methylene bridge, imparts specific chemical properties that make it
a valuable intermediate in medicinal chemistry. This technical guide provides a comprehensive
overview of the chemical properties, synthesis, and spectral characterization of 2-
[(methylamino)methyl]pyridine. It is intended to be a resource for researchers and
professionals engaged in drug discovery and development, offering detailed experimental
protocols and a summary of its role as a synthetic precursor to biologically active molecules.

Chemical and Physical Properties

2-[(Methylamino)methyl]pyridine (CAS No. 21035-59-6) is a colorless liquid at room
temperature.[1] Its key chemical and physical properties are summarized in the table below for
easy reference and comparison.
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Property Value Reference
Molecular Formula C7H10N2 [1112]
Molecular Weight 122.17 g/mol [1]12]

CAS Number 21035-59-6 [1]
Appearance Colorless liquid [1]

Melting Point 64 °C [3]

Boiling Point 78-80 °C at 10 Torr [1]

Density 0.994 g/mL at 25 °C [4]

Refractive Index (n20/D)

1.524

[4]

Flash Point 82.2 °C (180.0 °F) [4]
Ki: 2.92 (+2); pK2: 8.82 (+1
oka pK1 (+2); pKz2 (+1) o
(at 30 °C)
N-Methylpyridine-2-
methanamine, methyl(2-
Synonyms [1][5]

pyridylmethyl)amine, 2-(N-

methylaminomethyl)pyridine

Synthesis of 2-[(Methylamino)methyl]pyridine

The synthesis of 2-[(methylamino)methyl]pyridine is most commonly achieved through the

reductive amination of pyridine-2-carbaldehyde with methylamine. This two-step process

involves the initial formation of a Schiff base (imine), followed by its reduction to the

corresponding secondary amine.

Experimental Protocol

This protocol details the synthesis of 2-[(methylamino)methyl]pyridine from pyridine-2-

carbaldehyde.[1]

Materials:

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6118954.htm
https://buildingblock.bocsci.com/product/2-methylamino-methyl-pyridine-cas-21035-59-6-14034.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6118954.htm
https://buildingblock.bocsci.com/product/2-methylamino-methyl-pyridine-cas-21035-59-6-14034.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6118954.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6118954.htm
https://wap.guidechem.com/dictionary/en/21035-59-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6118954.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/709336
https://www.sigmaaldrich.com/HK/zh/product/aldrich/709336
https://www.sigmaaldrich.com/HK/zh/product/aldrich/709336
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6118954.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6118954.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-methyl-1-_pyridin-2-yl_methanamine
https://www.benchchem.com/product/b151154?utm_src=pdf-body
https://www.benchchem.com/product/b151154?utm_src=pdf-body
https://www.benchchem.com/product/b151154?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6118954.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Pyridine-2-carbaldehyde (10.7 g, 100 mmol)
Benzene (60 mL)

Methylamine gas

Ethanol (40 mL)

Sodium borohydride (NaBHa4) (5.7 g)

0.5N Hydrochloric acid

1M Sodium bicarbonate solution

Dichloromethane

Procedure:

Imine Formation: Dissolve 10.7 g (100 mmol) of pyridine-2-carbaldehyde in 60 mL of
benzene in a suitable reaction vessel. Bubble methylamine gas through the solution for 2
hours. After the reaction is complete, remove the benzene by distillation under reduced
pressure. Dissolve the resulting residue in 40 mL of ethanol.

Reduction: To the ethanolic solution of the imine, add 5.7 g of sodium borohydride in portions
while stirring. Continue to stir the reaction mixture at room temperature for 8 hours.

Workup: Slowly add 0.5N hydrochloric acid to the reaction mixture to adjust the pH to
approximately 6. Add 300 mL of dichloromethane and transfer the mixture to a separatory
funnel. Wash the organic layer three times with 1M sodium bicarbonate solution (pH 10).

Purification: Combine the organic layers and concentrate under reduced pressure to yield
the final product, 2-[(methylamino)methyl]pyridine. The reported yield for this procedure is
85% (10.4 g).[1]

Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 2-

[(methylamino)methyl]pyridine.
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Synthesis of 2-[(METHYLAMINO)METHYL]PYRIDINE

Pyridine-2-carbaldehyde + Imine Formation Reduction with NaBH4 Acid/Base Workup Purification 2-[(Methylamino)methyllpyridine
Methylamine Gas (in Benzene) (in Ethanol) (HCI/NaHCO3) (Concentration) Y Yiipy

Click to download full resolution via product page
Synthetic workflow for 2-[(methylamino)methyl]pyridine.

Spectral Data

The characterization of 2-[(methylamino)methyl]pyridine is confirmed through various
spectroscopic methods.

'H NMR Spectroscopy

The *H NMR spectrum of the synthesized product in CDCIs shows the following characteristic
peaks:[1]

0 8.5 (d, 1H): Proton on the pyridine ring, ortho to the nitrogen.

0 7.6 (t, 1H): Proton on the pyridine ring, para to the nitrogen.

0 7.3 (d, 1H): Proton on the pyridine ring, meta to the nitrogen.

0 7.1 (t, 1H): Proton on the pyridine ring, meta to the substituent.

0 3.9 (s, 2H): Methylene protons (-CH2-).

0 2.5 (s, 3H): Methyl protons (-CHs).

0 2.1 (s, 1H): Amine proton (-NH-).

Other Spectroscopic Data

While detailed IR and mass spectrometry data are not readily available in the public domain,
commercial suppliers of 2-[(methylamino)methyl]pyridine (CAS 21035-59-6) typically provide
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this information upon request.[6][7] These spectra are essential for confirming the molecular
structure and purity of the compound.

Role in Drug Development

2-[(Methylamino)methyl]pyridine is primarily utilized as a synthetic intermediate in the
development of more complex, biologically active molecules. Its chemical structure allows for
further functionalization at the secondary amine, making it a versatile building block for creating
libraries of compounds for drug screening.

Precursor to GhnRH Receptor Antagonists

A notable application of 2-[(methylamino)methyl]pyridine is in the synthesis of
imidazolopyrimidones, which have been investigated as gonadotropin-releasing hormone
(GnRH) receptor antagonists.[1][2] GnRH receptor antagonists are used in the treatment of
hormone-dependent diseases such as prostate cancer, endometriosis, and uterine fibroids.

The following diagram illustrates the role of 2-[(methylamino)methyl]pyridine as a building
block in the synthesis of these potential therapeutic agents.

Role in Drug Development

Imidazolopyrimidones Antagonism GnRH Receptor Modulation Therapeutic Effect
(e.g., GNRH Receptor Antagonists) P (e.g., Hormone-dependent disease treatment)

2-[(Methylamino)methyl]pyridine .
(Building Block) Multi-step Synthesis

Click to download full resolution via product page

Role of 2-[(methylamino)methyl]pyridine in synthesis.

Safety Information

2-[(Methylamino)methyl]pyridine is classified as a hazardous substance. It is harmful if
swallowed, causes skin irritation, may cause serious eye damage, and may cause respiratory
irritation.[4] Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this compound. All work should be conducted in
a well-ventilated fume hood.
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Conclusion

2-[(Methylamino)methyl]pyridine is a valuable and versatile intermediate in organic and
medicinal chemistry. Its well-defined synthesis and reactive secondary amine functionality
make it an important precursor for the development of novel therapeutic agents, particularly in
the area of hormone-related disorders. This technical guide provides essential information for
its synthesis, characterization, and application, serving as a foundational resource for
researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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